Cas no 16343-08-1 (Hexylboronic Acid)

• Product Name: Hexylboronic Acid
• CAS No: 16343-08-1
• MF: C₆H₁₅BO₂
• MW: 129.993102312088
• MDL: MFCD01074641
• CID: 50394
• PubChem ID: 351064
• Update Time: 2025-08-05

Hexylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Hexylboronic acid
• N-HEXYLBORONIC ACID
• RARECHEM AH PB 0225
• N-HexaNeboroNic acid
• Hexylboronic Acid (contains varying amounts of Anhydride)
• 1-Hexylboronic acid
• 1-Hexaneboronic acid
• 1-Hexaneboronic Acid (contains varying amounts of Anhydride)
• Boronic acid, B-hexyl-
• Boronic acid, hexyl-
• N-Hexylboronicacid
• B-HEXYL-BORONIC ACID
• C6H15BO2
• Jsp003276
• CXSYDLCMCLCOCA-UHFFFAOYSA-N
• BDBM152689
• NSC518338
• 1-Hexylboronic acid (C6-B(OH)2)
• VB10765
• AB08083
• RP00934
• LS11158
• BC001052
• UNII-NR36B824BN
• B-Hexylboronic acid
• AMY30011
• NSC 518338
• DTXSID30325793
• CS-W000880
• PD194765
• EN300-333272
• J-010043
• AS-18752
• A810476
• AKOS009157305
• NR36B824BN
• H0913
• SCHEMBL125433
• HexylboronicAcid
• FT-0627057
• MFCD01074641
• F0001-0591
• 16343-08-1
• SY017961
• NSC-518338
• DB-016174
• Hexylboronic Acid

• MDL： MFCD01074641
• Inchi： 1S/C6H15BO2/c1-2-3-4-5-6-7(8)9/h8-9H,2-6H2,1H3
• InChI Key： CXSYDLCMCLCOCA-UHFFFAOYSA-N
• SMILES： OB(CCCCCC)O
• BRN： 1736080

Computed Properties

• Exact Mass: 130.11700
• Monoisotopic Mass: 130.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 57
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.899
• Melting Point: 85-90°C
• Boiling Point: 226.5°Cat760mmHg
• Flash Point: 90.8°C
• Refractive Index: 1.416
• Water Partition Coefficient: 2.5 g/100 mL
• PSA: 40.46000
• LogP: 1.03950
• Solubility: Not determined
• Sensitiveness: Air Sensitive

Hexylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Hexylboronic Acid

Hexylboronic Acid (CAS No. 16343-08-1): Applications and Recent Research Developments

Hexylboronic Acid, with the chemical formula C₆H₁₃BO₂, is a boronic acid derivative characterized by a hexyl (C₆H₁₃) side chain. This compound, identified by its unique CAS No. 16343-08-1, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. Boronic acids, in general, are known for their ability to form stable complexes with diols and other functional groups, making them invaluable in various synthetic and biological processes.

The hexylboronic acid molecule exhibits excellent solubility in polar organic solvents, which enhances its utility in pharmaceutical synthesis and material science. Its structural properties allow for effective participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that facilitates the formation of carbon-carbon bonds. This reactivity has positioned hexylboronic acid as a key intermediate in the development of complex organic molecules, including those relevant to medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives for drug development. The CAS No. 16343-08-1 identifier specifically points to hexylboronic acid, a compound that has been explored for its potential in creating novel therapeutic agents. One of the most promising areas is its application in targeted drug delivery systems. Boronic acids can selectively bind to certain biological targets, making them ideal candidates for designing precision medicine approaches. For instance, research has demonstrated the efficacy of boronic acid-containing compounds in inhibiting specific enzymes involved in cancer cell proliferation.

The role of hexylboronic acid in materials science is equally noteworthy. Its ability to form coordination complexes with metals has led to innovative applications in catalysis and polymer chemistry. A recent study highlighted the use of hexylboronic acid as a ligand in transition metal-catalyzed reactions, improving reaction yields and selectivity. This finding underscores the compound's importance not only in pharmaceuticals but also in industrial chemistry.

The development of new synthetic methodologies has further expanded the utility of CAS No. 16343-08-1. Researchers have been working on optimizing synthetic routes to produce hexylboronic acid more efficiently and cost-effectively. One such advancement involves the use of green chemistry principles, where environmentally friendly solvents and catalysts are employed to minimize waste and energy consumption. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

Beyond its synthetic applications, hexylboronic acid has shown potential in biotechnology and diagnostics. Its binding properties make it suitable for developing biosensors and diagnostic tools that can detect specific biomolecules with high sensitivity. For example, researchers have utilized derivatives of CAS No. 16343-08-1 to create assays for glucose monitoring, which is particularly relevant for diabetes management.

The intersection of nanotechnology and boronic acids has also given rise to novel applications. Nanoparticles functionalized with hexylboronic acid have been explored for drug delivery systems that target specific tissues or cells within the body. This approach enhances therapeutic efficacy while reducing side effects associated with conventional drug administration.

In conclusion, the multifaceted applications of CAS No. 16343-08-1, particularly those involving its hexyl derivative, highlight its significance in modern chemical research. From pharmaceuticals to materials science and beyond, this compound continues to play a pivotal role in advancing scientific knowledge and technological innovation. As research progresses, it is expected that new applications and uses for CAS No. 16343-08-1, including its hexylboronic acid variant, will continue to emerge, further solidifying its place as a cornerstone of chemical research.